Cas no 17460-13-8 (2,5-Deoxyfructosazine)

• Product Name: 2,5-Deoxyfructosazine
• CAS No: 17460-13-8
• MF: C₁₂H₂₀N₂O₇
• MW: 304.296403884888
• MDL: MFCD18382251
• CID: 141488
• PubChem ID: 73452
• Update Time: 2025-11-12

2,5-Deoxyfructosazine Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Butanetetrol,1-[5-[(2S,3R)-2,3,4-trihydroxybutyl]-2-pyrazinyl]-, (1R,2S,3R)-
• deoxyfructosazine
• 2,5-DEOXYFRUCTOSAZINE
• (1R,2S,3R)-1-[5-[(2S,3R)-2,3,4-trihydroxybutyl]pyrazin-2-yl]butane-1,2,3,4-tetrol
• NSC 270912
• 2,5-Deoxyfructosazine (hydrochloride)
• 2-(D-arabino-Tetrahydroxybutyl)-5-(D-erythro-2,3,4-trihydroxybutyl)pyrazine
• (1R,2S,3R)-1-[5-[(2S,3R)-2,3,4-Trihydroxybutyl]-2-pyrazinyl]-1,2,3,4-butanetetrol
• (1R,2S,3R)-1-[5-[(2S,3R)-2,3,4-Trihydroxybutyl]pyrazin-2-yl]-1,2,3,4-butanetetrol
• 2-[(1R,2S,3R)-1,2,3,4-Tetrahydroxybutyl]-5-[(2S,3R)-2,3,4-trihydroxybutyl]pyrazine
• Glucosamine EP Impurity C
• 17460-13-8
• SCHEMBL6871599
• AKOS030241605
• J-011017
• (1R,2S,3R)-1-(5-((2S,3R)-2,3,4-Trihydroxybutyl)pyrazin-2-yl)butane-1,2,3,4-tetraol
• AS-79286
• X6DTV8Q73C
• PD007542
• GLUCOSAMINE SULFATE POTASSIUM IMPURITY C [ EP IMPURITY]
• DTXSID90169857
• NSC-270912
• FBDICDJCXVZLIP-VSSNEEPJSA-N
• 1,2,3,4-Butanetetrol, 1-(5-(2,3,4-trihydroxybutyl)pyrazinyl)-, (1R-(1R*(2S*,3R*),2S*,3R*))-
• (1r,2s,3r)-1-{5-[(2s,3r)-2,3,4-trihydroxybutyl]pyrazin-2-yl}butane-1,2,3,4-tetrol
• HY-135078
• DTXCID8092348
• CS-0109290
• 2,5-Deoxyfructosazine

• MDL： MFCD18382251
• Inchi： 1S/C12H20N2O7/c15-4-9(18)8(17)1-6-2-14-7(3-13-6)11(20)12(21)10(19)5-16/h2-3,8-12,15-21H,1,4-5H2/t8-,9+,10+,11+,12+/m0/s1
• InChI Key： FBDICDJCXVZLIP-VSSNEEPJSA-N
• SMILES： O[C@H]([C@@H](CO)O)[C@@H](C1C=NC(=CN=1)C[C@@H]([C@@H](CO)O)O)O

Computed Properties

• Exact Mass: 324.15300
• Monoisotopic Mass: 304.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.6
• Topological Polar Surface Area: 167A^2

Experimental Properties

• Density: 1.582
• Melting Point: 157-160°C
• Boiling Point: 712°Cat760mmHg
• Flash Point: 384.4°C
• Refractive Index: 1.655
• PSA: 186.56000
• LogP: -4.02680

2,5-Deoxyfructosazine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： 24/25
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2,5-Deoxyfructosazine

Exploring 2,5-Deoxyfructosazine (CAS No. 17460-13-8): Properties, Applications, and Research Insights

2,5-Deoxyfructosazine (CAS No. 17460-13-8) is a fascinating organic compound that has garnered attention in both academic and industrial research. As a derivative of the Maillard reaction products, this compound plays a significant role in understanding the complex chemistry of sugar-amino acid interactions. Researchers and professionals in fields like food chemistry, pharmaceuticals, and biomaterials are increasingly interested in its unique properties and potential applications.

The molecular structure of 2,5-Deoxyfructosazine features a heterocyclic framework, which contributes to its stability and reactivity. This makes it a valuable subject for studies on advanced glycation end-products (AGEs), a hot topic in anti-aging research and metabolic disease studies. With the growing focus on healthy aging and functional foods, understanding compounds like 2,5-Deoxyfructosazine has become more relevant than ever.

In the food industry, 2,5-Deoxyfructosazine is studied for its role in flavor formation and browning reactions. The compound's presence in thermally processed foods has led to investigations into its antioxidant properties and potential health benefits. Recent searches on platforms like Google Scholar show a surge in queries about "natural antioxidants in food" and "Maillard reaction products health effects," indicating strong public interest in this area.

From a pharmaceutical perspective, researchers are examining 2,5-Deoxyfructosazine for its possible bioactive properties. Preliminary studies suggest it might influence cellular processes related to inflammation and oxidative stress, making it a candidate for further investigation in drug development. The compound's structural similarity to known glycation inhibitors has particularly caught the attention of scientists working on diabetes-related complications.

The synthesis and characterization of 2,5-Deoxyfructosazine continue to be important topics in organic chemistry research. Modern analytical techniques like NMR spectroscopy and mass spectrometry have enabled detailed studies of its formation pathways and stability. These investigations are crucial for developing potential industrial applications, especially in light of current trends toward green chemistry and sustainable production methods.

Market analysts note growing interest in specialty chemicals like 2,5-Deoxyfructosazine, particularly from the nutraceutical and cosmeceutical sectors. As consumers become more health-conscious, demand increases for ingredients that offer both functional and potential therapeutic benefits. This aligns with popular search terms such as "natural anti-glycation agents" and "skin health compounds," reflecting current consumer priorities.

In academic circles, 2,5-Deoxyfructosazine serves as an important model compound for studying non-enzymatic browning reactions. Its well-defined structure makes it ideal for computational chemistry studies and molecular modeling applications. With the rise of AI in drug discovery and computational biochemistry, such compounds gain additional significance as reference points for algorithm training and validation.

Quality control and standardization of 2,5-Deoxyfructosazine present interesting challenges for analytical chemists. The development of reliable detection methods is crucial, especially considering the compound's presence in various processed foods and potential use in dietary supplements. This aspect connects with frequent searches about "food component analysis" and "supplement purity testing," showing public concern about product quality and safety.

Looking forward, research on 2,5-Deoxyfructosazine may contribute to several emerging fields. Its potential role in gut microbiome interactions and possible effects on metabolic health represent particularly promising directions. These areas align with current health trends and frequently searched topics like "gut-brain axis" and "metabolic syndrome prevention," suggesting continued relevance for this compound in scientific discourse.

For researchers working with 2,5-Deoxyfructosazine, proper handling and storage conditions are essential to maintain its stability. While not classified as hazardous, standard laboratory precautions should be observed when working with this chemical. The scientific community continues to explore its properties through collaborative studies, with recent publications focusing on its structure-activity relationships and potential applications in material science.

The commercial availability of 2,5-Deoxyfructosazine has improved in recent years, with several specialty chemical suppliers now offering it for research purposes. This increased accessibility facilitates more extensive studies and may accelerate discoveries about its potential uses. As interest grows in natural product chemistry and functional ingredients, this compound is likely to remain an important subject of investigation across multiple disciplines.